N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide

• Molecular Formula: C22H17ClN2O3
• Molecular Weight: 392.8 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C22H17ClN2O3/c1-14-10-11-15(22-25-17-7-3-5-9-20(17)28-22)12-18(14)24-21(26)13-27-19-8-4-2-6-16(19)23/h2-12H,13H2,1H3,(H,24,26)
• InChI Key: MNLRMGIPLFYGSG-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)COC4=CC=CC=C4Cl

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide, also known as BML-275, is a potent and selective inhibitor of AMP-activated protein kinase (AMPK). AMPK is an enzyme that plays a crucial role in regulating cellular energy homeostasis and is therefore an important target for drug development. BML-275 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide works by inhibiting the activity of AMPK, which is a key regulator of cellular energy homeostasis. AMPK is activated in response to low energy levels in cells, such as during exercise or fasting. Once activated, AMPK promotes energy production by increasing glucose uptake and fatty acid oxidation, while inhibiting energy-consuming processes such as protein synthesis. By inhibiting AMPK, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide reduces energy production and promotes energy-consuming processes, leading to cell death in cancer cells and improved glucose uptake and insulin sensitivity in diabetes.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, improved glucose uptake and insulin sensitivity, and reduction of inflammation and oxidative stress. These effects are mediated by the inhibition of AMPK activity and subsequent changes in cellular energy metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide in lab experiments is its high potency and selectivity for AMPK inhibition. This allows for precise control of cellular energy metabolism and can help to elucidate the role of AMPK in various diseases. However, one limitation of using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide is its potential off-target effects, as it may inhibit other enzymes besides AMPK. Additionally, the complex multi-step synthesis process of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide may limit its availability and use in lab experiments.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide. One area of interest is the development of more potent and selective AMPK inhibitors based on the structure of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide. Another area of interest is the investigation of the role of AMPK in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, the potential off-target effects of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide and other AMPK inhibitors should be further investigated to ensure their safety and efficacy in clinical settings.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of 2-methyl-5-nitrophenylamine with 2-chlorophenoxyacetyl chloride, followed by the reduction of the resulting nitro compound and the subsequent reaction with 2-aminobenzoic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide has been shown to improve glucose uptake and insulin sensitivity in cells. In inflammation research, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(2-chlorophenoxy)acetamide has been shown to reduce inflammation and oxidative stress.